![molecular formula C48H81N5O16 B1655989 C12 Nbd-sphingosine, beta-D-lactosyl CAS No. 474943-06-1](/img/structure/B1655989.png)
C12 Nbd-sphingosine, beta-D-lactosyl
Overview
Description
“C12 Nbd-sphingosine, beta-D-lactosyl” is also known as "Dodecanamide, N-[(1S,2R,3E)-1-[[(4-O-β-D-galactopyranosyl-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecenyl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]- . It is a fluorescently labeled fatty acid sphingolipid membrane probe .
Molecular Structure Analysis
The empirical formula of “this compound” is C48H81N5O16 . The InChI code is 1S/C48H81N5O16/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-35(56)33(31-65-47-45(62)43(60)46(37(30-55)67-47)68-48-44(61)42(59)41(58)36(29-54)66-48)50-38(57)25-22-19-16-13-11-14-17-20-23-28-49-32-26-27-34(53(63)64)40-39(32)51-69-52-40/h21,24,26-27,33,35-37,41-49,54-56,58-62H,2-20,22-23,25,28-31H2,1H3,(H,50,57)/b24-21+/t33-,35+,36+,37+,41-,42-,43+,44+,45+,46+,47+,48-/m0/s1 .Physical And Chemical Properties Analysis
“this compound” is a solid . It is hygroscopic and light-sensitive . It should be stored at a temperature of -20°C .Scientific Research Applications
Bilayer Properties and Structural Insights
Research on synthetic lactosyl-ceramide analogs, such as D-erythro-N-palmitoyl-lactosyl-C(18)-sphingosine, has provided insights into the bilayer properties and structural behaviors of these compounds. Studies utilizing differential scanning calorimetry and x-ray diffraction revealed complex thermal transitions and polymorphic behavior exclusively in bilayer phases. These findings underscore the role of oligosaccharide complexity in regulating glycosphingolipid structure and properties, which is crucial for understanding membrane dynamics and interactions (Saxena et al., 2000).
Chemoenzymatic Synthesis and Purification
Advancements in the chemoenzymatic synthesis of glycosphingolipids, exemplified by α-Gal pentasaccharyl ceramide, highlight the efficiency of enzymatic extension in glycosylation processes. This approach facilitates the synthesis in aqueous solutions and establishes quick and eco-friendly purification protocols, demonstrating the potential for large-scale production and application of such compounds in research and therapeutic contexts (Santra et al., 2017).
Pathophysiological Implications and Therapeutic Targets
Investigations into the deficiency of alkaline ceramidase ACER3 have linked it to early childhood progressive leukodystrophy, with implications for sphingolipid metabolism disorders. These studies reveal how mutations can lead to the accumulation of various sphingolipids, including lactosylceramides, highlighting the potential for targeting sphingolipid metabolism in therapeutic interventions for related neurological disorders (Edvardson et al., 2016).
Glycosphingolipid Antigens in Cancer Research
The streamlined chemoenzymatic strategy for synthesizing ganglioside cancer antigens from lactosyl sphingosine underscores the role of these compounds in cancer research. The ability to synthesize complex gangliosides, such as fucosyl GM1, opens new avenues for exploring cancer immunotherapy and diagnostic markers (Yu et al., 2018).
Enzymatic Activity Assays
The development of fluorescence assays for sphingosine-1-phosphate lyase enzyme activity, utilizing NBD-labeled substrates, represents a significant advancement in the study of sphingolipid metabolism. These assays offer a more sensitive and convenient alternative to traditional radioisotope-based methods, facilitating the exploration of the roles of sphingosine and related compounds in physiological and pathological processes (Bandhuvula et al., 2007).
Safety and Hazards
properties
IUPAC Name |
N-[(E,2S,3R)-1-[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxyoctadec-4-en-2-yl]-12-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]dodecanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H81N5O16/c1-2-3-4-5-6-7-8-9-10-12-15-18-21-24-35(56)33(31-65-47-45(62)43(60)46(37(30-55)67-47)68-48-44(61)42(59)41(58)36(29-54)66-48)50-38(57)25-22-19-16-13-11-14-17-20-23-28-49-32-26-27-34(53(63)64)40-39(32)51-69-52-40/h21,24,26-27,33,35-37,41-49,54-56,58-62H,2-20,22-23,25,28-31H2,1H3,(H,50,57)/b24-21+/t33-,35+,36+,37+,41-,42-,43+,44+,45+,46+,47+,48-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMEDTTDNSALUFC-OXMKHARGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O)NC(=O)CCCCCCCCCCCNC3=CC=C(C4=NON=C34)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)O)NC(=O)CCCCCCCCCCCNC3=CC=C(C4=NON=C34)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H81N5O16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701099659 | |
Record name | N-[(1S,2R,3E)-1-[[(4-O-β-D-Galactopyranosyl-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]dodecanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701099659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
984.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
474943-06-1 | |
Record name | N-[(1S,2R,3E)-1-[[(4-O-β-D-Galactopyranosyl-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]dodecanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=474943-06-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(1S,2R,3E)-1-[[(4-O-β-D-Galactopyranosyl-β-D-glucopyranosyl)oxy]methyl]-2-hydroxy-3-heptadecen-1-yl]-12-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]dodecanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701099659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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